Cas no 478553-83-2 (2-METHYL-4-NITRO-1,3-BENZOXAZOLE)

• Product Name: 2-METHYL-4-NITRO-1,3-BENZOXAZOLE
• CAS No: 478553-83-2
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD08064696
• CID: 3028649
• PubChem ID: 16412775
• Update Time: 2025-05-20

2-METHYL-4-NITRO-1,3-BENZOXAZOLE Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-4-NITRO-1,3-BENZOXAZOLE
• 2-Methyl-4-nitro-benzoxazol; 2-Methyl-4-nitrobenzoxazole; 2-METHYL-4-NITRO-1,3-BENZOXAZOLE
• AKOS005079464
• 11Z-0814
• 2-Methyl-4-nitrobenzoxazole
• AC6207
• DB-150188
• 478553-83-2
• MFCD08064696
• SCHEMBL3173439
• XREFCVYBUYJUNP-UHFFFAOYSA-N
• SY018723
• Benzoxazole, 2-methyl-4-nitro-

• MDL： MFCD08064696
• Inchi： 1S/C8H6N2O3/c1-5-9-8-6(10(11)12)3-2-4-7(8)13-5/h2-4H,1H3
• InChI Key： XREFCVYBUYJUNP-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C(=CC=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 178.03800
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.85000
• LogP: 2.56760

Additional information on 2-METHYL-4-NITRO-1,3-BENZOXAZOLE

2-METHYL-4-NITRO-1,3-BENZOXAZOLE (CAS No. 478553-83-2): An Overview of Its Structure, Properties, and Applications

2-Methyl-4-nitro-1,3-benzoxazole (CAS No. 478553-83-2) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by a benzoxazole core with a methyl group at the 2-position and a nitro group at the 4-position. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable molecule for research and development.

The molecular formula of 2-methyl-4-nitro-1,3-benzoxazole is C₈H₆N₂O₃, and its molecular weight is approximately 170.14 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetone. Its melting point is around 160-162°C, which makes it suitable for various synthetic processes and analytical techniques.

The synthesis of 2-methyl-4-nitro-1,3-benzoxazole can be achieved through several methods, including the reaction of 2-methylbenzoxazole with nitric acid or through the condensation of 2-methylbenzoxazolone with nitric acid. These synthetic routes have been well-documented in the literature and are widely used in both academic and industrial settings. The choice of synthetic method often depends on the specific requirements of the application, such as yield, purity, and cost-effectiveness.

In terms of its chemical properties, 2-methyl-4-nitro-1,3-benzoxazole exhibits strong electron-withdrawing effects due to the presence of the nitro group. This property makes it an excellent substrate for various organic reactions, including nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions. Additionally, the compound's ability to form stable complexes with metal ions has led to its use in coordination chemistry and catalysis.

The biological activity of 2-methyl-4-nitro-1,3-benzoxazole has been a subject of extensive research. Studies have shown that this compound possesses significant antimicrobial properties against a wide range of bacteria and fungi. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 2-methyl-4-nitro-1,3-benzoxazole exhibits potent antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). These findings suggest that the compound could be a promising lead for the development of new antibiotics to combat drug-resistant infections.

Beyond its antimicrobial properties, 2-methyl-4-nitro-1,3-benzoxazole has also shown potential as an anticancer agent. Research conducted by a team at the National Cancer Institute found that this compound can selectively inhibit the growth of human breast cancer cells while exhibiting minimal toxicity towards normal cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. These preliminary results warrant further investigation into the use of 2-methyl-4-nitro-1,3-benzoxazole as a potential therapeutic agent in cancer treatment.

In addition to its biological applications, 2-methyl-4-nitro-1,3-benzoxazole has found use in materials science due to its unique optical properties. The compound's strong electron-withdrawing nature makes it an excellent candidate for the development of nonlinear optical materials and photovoltaic devices. Recent studies have explored the use of 2-methyl-4-nitro-1,3-benzoxazole-based polymers in organic solar cells, where they have shown improved efficiency and stability compared to traditional materials.

The environmental impact of 2-methyl-4-nitro-1,3-benzoxazole is another important consideration. While the compound itself is not classified as hazardous under current regulations, its potential for environmental persistence and bioaccumulation must be carefully evaluated. Studies have shown that proper disposal methods and waste management practices can significantly reduce any adverse environmental effects associated with this compound.

In conclusion, 2-methyl-4-nitro-1,3-benzoxazole (CAS No. 478553-83-2) is a versatile heterocyclic compound with a wide range of applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and properties make it an attractive molecule for both academic research and industrial development. As ongoing research continues to uncover new uses and potential benefits, it is likely that this compound will play an increasingly important role in various scientific disciplines.